molecular formula C11H14O3S B8360297 (4-Methoxymethylsulfanyl-phenyl)-acetic acid methyl ester

(4-Methoxymethylsulfanyl-phenyl)-acetic acid methyl ester

Cat. No.: B8360297
M. Wt: 226.29 g/mol
InChI Key: ZSDYNHCUVAZFNX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Methoxymethylsulfanyl-phenyl)-acetic acid methyl ester is a useful research compound. Its molecular formula is C11H14O3S and its molecular weight is 226.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H14O3S

Molecular Weight

226.29 g/mol

IUPAC Name

methyl 2-[4-(methoxymethylsulfanyl)phenyl]acetate

InChI

InChI=1S/C11H14O3S/c1-13-8-15-10-5-3-9(4-6-10)7-11(12)14-2/h3-6H,7-8H2,1-2H3

InChI Key

ZSDYNHCUVAZFNX-UHFFFAOYSA-N

Canonical SMILES

COCSC1=CC=C(C=C1)CC(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of (4-mercapto-phenyl)-acetic acid methyl ester (500 mg, 2.7 mmol) and chloromethyl methyl ether (331 mg, 4.1 mmol) in acetonitrile (3 mL) and pyridine (1 mL) was heated under reflux for 16 h. At this time, the reaction was concentrated in vacuo. The residue was re-dissolved in ethyl acetate (10 mL) and was washed with a 1N aqueous hydrochloric acid solution (2×25 mL) and a saturated aqueous sodium chloride solution. The organic layer was dried over magnesium sulfate, filtered and concentrated in vacuo. Flash chromatography (Merck Silica gel 60, 230-400 mesh, 90/10 hexanes/ethyl acetate) afforded (4-methoxymethylsulfanyl-phenyl)-acetic acid methyl ester (482 mg, 77.6%) as a clear oil: EI-HRMS m/e calcd for C11H14O3S (M+) 226.0664, found 226.0664.
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
331 mg
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One

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